Cas no 1879539-36-2 (3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1879539-36-2
• MF: C₁₀H₅BrI₂N₂O
• MW: 502.872445821762
• CID: 5817514
• PubChem ID: 165524510
• Update Time: 2025-05-22

3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292607
• 1879539-36-2
• 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde

• Inchi： 1S/C10H5BrI2N2O/c11-7-3-6(4-16)1-2-8(7)15-5-14-9(12)10(15)13/h1-5H
• InChI Key： YBHHRBKBQTVOPB-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1C1C=CC(C=O)=CC=1Br)I

Computed Properties

• Exact Mass: 501.76747g/mol
• Monoisotopic Mass: 501.76747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde

Recent Advances in the Study of 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde (CAS: 1879539-36-2)

The compound 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde (CAS: 1879539-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde as a key intermediate in the preparation of various heterocyclic compounds. The presence of both bromo and diiodo substituents on the imidazole ring provides multiple sites for further functionalization, making it a valuable building block in organic synthesis. Researchers have successfully employed this compound in the synthesis of novel imidazole-based inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde exhibits moderate inhibitory effects against certain cancer cell lines. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways, although further detailed studies are required to elucidate the exact molecular targets. Additionally, its potential as an antimicrobial agent has been explored, with some studies reporting activity against Gram-positive bacteria.

One of the most promising aspects of this compound lies in its potential as a precursor for the development of radiopharmaceuticals. The presence of iodine atoms in its structure allows for easy radiolabeling with isotopes such as iodine-125 or iodine-131, which could be utilized in diagnostic imaging or targeted radiotherapy. Recent work in this area has shown encouraging results, with radiolabeled derivatives demonstrating good stability and target specificity in preclinical models.

Despite these promising findings, challenges remain in the optimization of 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde for therapeutic applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Current research efforts are focused on developing more water-soluble derivatives while maintaining the compound's biological activity.

In conclusion, 3-bromo-4-(4,5-diiodo-1H-imidazol-1-yl)benzaldehyde represents a versatile chemical scaffold with multiple potential applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development as a therapeutic agent or diagnostic tool. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.